Cas no 2137886-10-1 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide)

2-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide is a brominated triazole derivative with a propylamide side chain, exhibiting potential utility in medicinal chemistry and agrochemical research. Its structural features, including the 1,2,4-triazole core and bromine substitution, suggest reactivity suitable for further functionalization or as a pharmacophore in drug discovery. The presence of both amino and amide groups enhances its ability to participate in hydrogen bonding, potentially improving binding affinity in biological systems. This compound may serve as an intermediate in synthesizing more complex molecules targeting enzyme inhibition or receptor modulation. Its stability under standard conditions makes it a practical choice for laboratory-scale applications. Further studies are required to fully elucidate its biological or chemical applications.

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide structure

2137886-10-1 structure

Product Name:2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide

CAS No:2137886-10-1

MF:C₈H₁₄BrN₅O

MW:276.13365983963

CID:6567716

PubChem ID:165465344

Update Time:2025-06-30

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2137886-10-1
- 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide
- EN300-804650
- Inchi： 1S/C8H14BrN5O/c1-3-4-11-6(15)5(2)14-7(9)12-8(10)13-14/h5H,3-4H2,1-2H3,(H2,10,13)(H,11,15)
- InChI Key： PTINFQPWWUIGIV-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1C(C)C(NCCC)=O

Computed Properties

Exact Mass: 275.03817g/mol
Monoisotopic Mass: 275.03817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 85.8Å²

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-804650-1.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	1.0g	$1315.0	2024-05-21
Enamine	EN300-804650-0.05g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	0.05g	$1104.0	2024-05-21
Enamine	EN300-804650-0.1g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	0.1g	$1157.0	2024-05-21
Enamine	EN300-804650-0.25g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	0.25g	$1209.0	2024-05-21
Enamine	EN300-804650-0.5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	0.5g	$1262.0	2024-05-21
Enamine	EN300-804650-2.5g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	2.5g	$2576.0	2024-05-21
Enamine	EN300-804650-5.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	5.0g	$3812.0	2024-05-21
Enamine	EN300-804650-10.0g	2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide	2137886-10-1	95%	10.0g	$5652.0	2024-05-21

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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Additional information on 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide (CAS No. 2137886-10-1): A Comprehensive Overview

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide (CAS No. 2137886-10-1) is a synthetic organic compound with a unique structure that combines a triazole ring system with an amide functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a 1H-1,2,4-triazole ring substituted with an amino group at position 3 and a bromine atom at position 5. The triazole ring is further connected to an N-propylpropanamide group via a methylene bridge.

The synthesis of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-propylpropanamide involves a multi-step process that typically begins with the preparation of the triazole intermediate. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for the construction of such heterocyclic compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of CAS No. 2137886-10-1 lies in its potential as a bioactive molecule. Preliminary studies have demonstrated that this compound exhibits moderate activity against various enzymes and cellular targets, making it a valuable candidate for further exploration in drug discovery programs. Researchers have particularly focused on its ability to modulate kinase activity, which is crucial in the development of anti-cancer therapies. Additionally, the compound's bromine substituent introduces unique electronic properties that could enhance its binding affinity to specific protein targets.

Another area of interest is the evaluation of 2-(3-amino-N-propylpropanamido)-5-bromotriazolium chloride as a potential agrochemical agent. Recent studies have highlighted its potential as a fungicide or insecticide due to its ability to disrupt key metabolic pathways in pests and pathogens. The compound's stability under various environmental conditions further supports its suitability for agricultural applications.

From a structural perspective, CAS No. 2137886-10 exhibits interesting conformational flexibility due to the presence of both rigid and flexible moieties within its structure. This property has been leveraged in recent computational studies to investigate its binding modes with biological targets. Advanced molecular modeling techniques have provided insights into how the molecule interacts with protein surfaces, paving the way for rational drug design strategies.

In conclusion, 2-(3-amino-N-propylpropanamido)-5-bromotriazolium chloride (CAS No. 2137886) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising bioactivity profiles make it an attractive target for further research and development efforts.